Cas no 2639449-40-2 (2-{(benzyloxy)carbonyl(propan-2-yl)amino}pyridine-3-carboxylic acid)

• Product Name: 2-{(benzyloxy)carbonyl(propan-2-yl)amino}pyridine-3-carboxylic acid
• CAS No: 2639449-40-2
• MF: C₁₇H₁₈N₂O₄
• MW: 314.335824489594
• CID: 5642352
• PubChem ID: 165896396
• Update Time: 2025-06-07

2-{(benzyloxy)carbonyl(propan-2-yl)amino}pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28229194
• 2-{[(benzyloxy)carbonyl](propan-2-yl)amino}pyridine-3-carboxylic acid
• 2639449-40-2
• 2-{(benzyloxy)carbonyl(propan-2-yl)amino}pyridine-3-carboxylic acid

• Inchi： 1S/C17H18N2O4/c1-12(2)19(15-14(16(20)21)9-6-10-18-15)17(22)23-11-13-7-4-3-5-8-13/h3-10,12H,11H2,1-2H3,(H,20,21)
• InChI Key： LJTIFWDMLFAXBH-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C1C(C(=O)O)=CC=CN=1)C(C)C)=O

Computed Properties

• Exact Mass: 314.12665706g/mol
• Monoisotopic Mass: 314.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 79.7Ų

Additional information on 2-{(benzyloxy)carbonyl(propan-2-yl)amino}pyridine-3-carboxylic acid

Introduction to 2-{(benzyloxy)carbonyl(propan-2-yl)amino}pyridine-3-carboxylic acid (CAS No. 2639449-40-2)

2-{(benzyloxy)carbonyl(propan-2-yl)amino}pyridine-3-carboxylic acid (CAS No. 2639449-40-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular formula of 2-{(benzyloxy)carbonyl(propan-2-yl)amino}pyridine-3-carboxylic acid is C₁₇H₁₉N₃O₄, and it has a molecular weight of approximately 325.35 g/mol. The compound features a pyridine ring with a substituted amino group and a carboxylic acid moiety, which are key functional groups contributing to its chemical and biological properties.

The synthesis of 2-{(benzyloxy)carbonyl(propan-2-yl)amino}pyridine-3-carboxylic acid typically involves several steps, including the formation of the pyridine ring, the introduction of the amino and carboxylic acid functionalities, and the final substitution with the benzyloxy and propan-2-yl groups. Recent studies have explored various synthetic routes to optimize yield and purity, such as using transition metal-catalyzed reactions and microwave-assisted synthesis techniques.

In terms of biological activities, 2-{(benzyloxy)carbonyl(propan-2-yl)amino}pyridine-3-carboxylic acid has shown promising results in preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been evaluated for its ability to inhibit kinases, which are key targets in cancer therapy. Additionally, studies have explored its anti-inflammatory properties and its potential as a neuroprotective agent.

The pharmacokinetic profile of 2-{(benzyloxy)carbonyl(propan-2-yl)amino}pyridine-3-carboxylic acid is another critical aspect that has been investigated. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects without causing significant side effects.

To further enhance the therapeutic potential of 2-{(benzyloxy)carbonyl(propan-2-yl)amino}pyridine-3-carboxylic acid, researchers have also explored various prodrug strategies. Prodrugs are biologically inactive derivatives that are converted into their active forms within the body through metabolic processes. This approach can improve drug delivery, reduce toxicity, and enhance efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{(benzyloxy)carbonyl(propan-2-yl)amino}pyridine-3-carboxylic acid. Early-phase trials have shown promising results, with patients demonstrating good tolerability and preliminary evidence of therapeutic benefit. However, more extensive studies are needed to fully understand its clinical potential.

In conclusion, 2-{(benzyloxy)carbonyl(propan-2-yl)amino}pyridine-3-carboxylic acid (CAS No. 2639449-40-2) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in medicinal chemistry and pharmaceutical research make it an exciting area of ongoing investigation. As research continues to advance, it is anticipated that this compound will contribute significantly to the development of new therapeutic strategies for various diseases.